Cas no 2171761-89-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid
• CAS No: 2171761-89-8
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5893993
• PubChem ID: 165560894
• Update Time: 2025-06-13

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid
• EN300-1505076
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]butanoic acid
• 2171761-89-8

• Inchi： 1S/C24H26F2N2O5/c1-28(12-6-11-22(29)30)23(31)20(13-21(25)26)27-24(32)33-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-21H,6,11-14H2,1H3,(H,27,32)(H,29,30)
• InChI Key： CSXBBOMNYZYOFM-UHFFFAOYSA-N
• SMILES： FC(CC(C(N(C)CCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid (CAS: 2171761-89-8)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid (CAS: 2171761-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and Fmoc-protected amino acid structure, is being explored for its potential applications in drug development, particularly in the design of peptide-based therapeutics and prodrugs. Recent studies have focused on its synthesis, stability, and biological activity, shedding light on its promising role in targeted drug delivery systems.

A key area of investigation has been the compound's utility in solid-phase peptide synthesis (SPPS). Researchers have optimized the incorporation of this building block into peptide chains, leveraging its difluoro moiety to enhance metabolic stability and bioavailability. The Fmoc-protecting group facilitates efficient deprotection during synthesis, making it a valuable tool for constructing complex peptide architectures. Recent publications highlight its use in the development of protease-resistant peptides, which are critical for therapeutic applications in diseases such as cancer and infectious diseases.

In addition to its synthetic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid has been studied for its pharmacokinetic properties. Preclinical studies have demonstrated its ability to improve membrane permeability and reduce enzymatic degradation, addressing common challenges in peptide-based drug delivery. These findings are supported by in vitro and in vivo data, which show enhanced tissue penetration and prolonged half-life compared to non-fluorinated analogs.

Another emerging application of this compound is in the field of bioconjugation. Its reactive carboxyl group allows for facile attachment to various biomolecules, enabling the creation of targeted drug conjugates. Recent work has explored its use in antibody-drug conjugates (ADCs), where it serves as a linker to deliver cytotoxic payloads specifically to tumor cells. This approach has shown promise in early-stage clinical trials, with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in scaling up the synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid and ensuring its compatibility with large-scale pharmaceutical production. Researchers are actively investigating alternative synthetic routes and purification methods to address these issues. Furthermore, ongoing studies are evaluating its long-term safety profile and potential immunogenicity, which are critical for regulatory approval.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidobutanoic acid (CAS: 2171761-89-8) represents a versatile and promising compound in chemical biology and drug development. Its unique structural features and demonstrated biological activity make it a valuable tool for advancing peptide therapeutics and targeted drug delivery systems. Future research will likely focus on optimizing its synthesis, expanding its applications, and translating preclinical findings into clinical success.